Cas no 214623-57-1 (5-Amino-2-methoxybenzonitrile)

• Product Name: 5-Amino-2-methoxybenzonitrile
• CAS No: 214623-57-1
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD00723841
• CID: 242928
• PubChem ID: 4102671
• Update Time: 2025-06-14

5-Amino-2-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-aminobenzonitrile
• 5-Amino-2-methoxybenzonitrile
• Benzonitrile, 5-amino-2-methoxy- (9CI)
• Benzonitrile,5-amino-2-methoxy-
• 3-Cyano-4-methoxyaniline
• 5-amino-2-methoxybenzenecarbonitrile
• 5-amino-2-methoxy-benzonitrile
• 5-Amino-2-methoxylbenzonitrile
• F0074-0075
• BZNMIDYUSWEPOM-UHFFFAOYSA-N
• Benzonitrile, 5-amino-2-methoxy-
• MLS000100556
• IFLab1_000078
• HMS1412D12
• HMS2258N20
• STK501486
• SBB019228
• 0917AB
• AM806821
• SCHEMBL3817177
• IDI1_008297
• DS-13806
• 214623-57-1
• Y11337
• FT-0679050
• CS-W006487
• CHEMBL1422206
• MFCD00723841
• SB75506
• BB 0260263
• 5-amino-2-methoxybenzonitrile, AldrichCPR
• AKOS003617717
• A856742
• SMR000018379
• DTXSID60399346
• Z276544466
• EN300-235955
• SY018771
• ALBB-004948

• MDL： MFCD00723841
• Inchi： 1S/C8H8N2O/c1-11-8-3-2-7(10)4-6(8)5-9/h2-4H,10H2,1H3
• InChI Key： BZNMIDYUSWEPOM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C#N)N

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59
• XLogP3: 0.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 100 ºC
• Boiling Point: 347.5±22.0 °C at 760 mmHg
• Flash Point: 163.9±22.3 °C
• Refractive Index: 1.569
• Solubility: Very slightly soluble (0.96 g/l) (25 º C),
• PSA: 59.04000
• LogP: 1.73028
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Amino-2-methoxybenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 5-Amino-2-methoxybenzonitrile

Comprehensive Guide to 5-Amino-2-methoxybenzonitrile (CAS No. 214623-57-1): Properties, Applications, and Industry Insights

5-Amino-2-methoxybenzonitrile (CAS No. 214623-57-1) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This methoxy-substituted benzonitrile derivative features an amino group at the 5-position, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₈H₈N₂O, and unique structural properties have garnered significant attention from researchers and industrial manufacturers alike.

In recent years, the demand for high-purity 5-Amino-2-methoxybenzonitrile has surged due to its role in developing innovative drug candidates. The compound’s electron-rich aromatic system and hydrogen-bonding capabilities make it ideal for designing small-molecule inhibitors and biologically active agents. Notably, its applications extend to crop protection chemicals, where it serves as a precursor for herbicides and fungicides with enhanced environmental safety profiles.

From a synthetic perspective, CAS 214623-57-1 is often synthesized via nitration-reduction pathways or palladium-catalyzed cross-coupling reactions. Researchers emphasize its stability under ambient conditions, though storage in cool, dry environments is recommended to prevent degradation. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity, which typically exceeds 98% for industrial-grade batches.

The compound’s relevance to green chemistry initiatives has also sparked interest. Manufacturers are exploring solvent-free synthesis routes and catalytic recycling methods to align with sustainable production trends. This aligns with growing consumer and regulatory demands for eco-friendly chemical processes, a topic dominating forums and search queries related to specialty chemicals.

Beyond industrial uses, 5-Amino-2-methoxybenzonitrile is a subject of academic research. Studies investigate its photophysical properties for potential applications in organic electronics, such as OLED materials or sensor technologies. Its ability to form supramolecular assemblies via non-covalent interactions further expands its utility in nanotechnology.

For procurement specialists, understanding supply chain dynamics for CAS 214623-57-1 is critical. Global suppliers often provide custom synthesis services and bulk quantities, with pricing influenced by raw material availability and regulatory compliance costs. Quality certifications like ISO 9001 and REACH compliance are key considerations for buyers.

In summary, 5-Amino-2-methoxybenzonitrile exemplifies the intersection of scientific innovation and industrial practicality. As research continues to uncover new applications—from precision medicine to smart materials—this compound remains a focal point for chemists and engineers seeking high-performance intermediates.